Cas no 1311435-28-5 (2,2,2-trifluoroethyl 2-{[(furan-2-yl)methyl]carbamoyl}pyrrolidine-1-carboxylate)

• Product Name: 2,2,2-trifluoroethyl 2-{[(furan-2-yl)methyl]carbamoyl}pyrrolidine-1-carboxylate
• CAS No: 1311435-28-5
• MF: C₁₃H₁₅F₃N₂O₄
• MW: 320.264414072037
• CID: 5149090
• PubChem ID: 53574569
• Update Time: 2025-05-24

2,2,2-trifluoroethyl 2-{[(furan-2-yl)methyl]carbamoyl}pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoroethyl 2-[(furan-2-ylmethyl)carbamoyl]pyrrolidine-1-carboxylate
• 2,2,2-trifluoroethyl 2-(furan-2-ylmethylcarbamoyl)pyrrolidine-1-carboxylate
• Z1083290696
• 2,2,2-trifluoroethyl 2-{[(furan-2-yl)methyl]carbamoyl}pyrrolidine-1-carboxylate
• 2,2,2-trifluoroethyl2-[(furan-2-ylmethyl)carbamoyl]pyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 2-[[(2-furanylmethyl)amino]carbonyl]-, 2,2,2-trifluoroethyl ester

• Inchi： 1S/C13H15F3N2O4/c14-13(15,16)8-22-12(20)18-5-1-4-10(18)11(19)17-7-9-3-2-6-21-9/h2-3,6,10H,1,4-5,7-8H2,(H,17,19)
• SMILES： FC(COC(N1CCCC1C(NCC1=CC=CO1)=O)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 417
• XLogP3: 1.7
• Topological Polar Surface Area: 71.8

Additional information on 2,2,2-trifluoroethyl 2-{[(furan-2-yl)methyl]carbamoyl}pyrrolidine-1-carboxylate

Compound CAS No. 1311435-28-5: A Comprehensive Overview

The compound CAS No. 1311435-28-5, also known as 2,2,2-trifluoroethyl 2-{[(furan-2-yl)methyl]carbamoyl}pyrrolidine-1-carboxylate, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a trifluoroethyl group, a pyrrolidine ring, and a furan moiety. The combination of these structural elements contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of trifluoroethyl groups in enhancing the stability and bioavailability of pharmaceutical compounds. The presence of this group in CAS No. 1311435-28-5 suggests that it may exhibit favorable pharmacokinetic properties, making it a promising candidate for drug delivery systems. Additionally, the furan moiety is known for its ability to participate in various biochemical reactions, further enhancing the versatility of this compound.

The synthesis of CAS No. 1311435-28-5 involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions to optimize the production of this compound. These methods not only improve efficiency but also reduce environmental impact, aligning with current green chemistry principles.

From a structural perspective, the pyrrolidine ring in CAS No. 1311435-28-5 plays a critical role in determining its physical and chemical properties. The ring's flexibility allows for various conformations, which can influence the compound's solubility, melting point, and interaction with biological systems. Recent computational studies have provided deeper insights into the electronic distribution within the molecule, further elucidating its reactivity patterns.

The application of CAS No. 1311435-28-5 extends beyond pharmaceuticals into materials science and catalysis. Its ability to act as a ligand in transition metal complexes has been explored in recent research, demonstrating potential as an efficient catalyst in organic transformations. This dual functionality underscores the compound's versatility and positions it as a valuable tool in both academic and industrial settings.

In conclusion, CAS No. 1311435-28-5 represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and promising properties make it an area of continued research interest. As new studies emerge, this compound is expected to contribute significantly to the development of innovative solutions in drug design, material synthesis, and catalytic processes.